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Compound of Interest

Compound Name:
5-Ethyl-2-methylpiperidine

hydrochloride

CAS No.: 68711-96-6

Cat. No.: B13280346

Get Quote

Part 1: Executive Summary & Strategic Utility
5-Ethyl-2-methylpiperidine hydrochloride, historically known as Copellidine, is a

polysubstituted piperidine scaffold derived from the hydrogenation of 5-ethyl-2-methylpyridine

(MEP). Unlike the simple piperidine moiety found in muscle relaxants like Tolperisone, this

dialkyl-substituted variant offers unique steric bulk and lipophilicity (logP ~2.6 for the free base).

Key Applications:

Pharmacophore Modulation: Used to enhance the lipophilicity and metabolic stability of ion

channel blockers (e.g., Cetiedil analogs) and antimicrobial agents.

Mannich Base Synthesis: Acts as a secondary amine nucleophile in the synthesis of

bioactive amino-alkylated phenols and pyranones.
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Stereochemical Probe: The molecule possesses two chiral centers (C2 and C5), existing as

cis and trans diastereomers. The cis-isomer is often the pharmacologically active species in

potassium channel inhibition.

Part 2: Chemical Properties & Handling
Physicochemical Profile

Property Specification Notes

Molecular Formula C₈H₁₇N[1] · HCl Salt form

Molecular Weight 163.69 g/mol Free base: 127.23 g/mol

Appearance
White to off-white crystalline

solid
Hygroscopic

Solubility Water, Methanol, Ethanol Insoluble in non-polar ethers

Stereochemistry Mixture of cis and trans
Cis isomer typically dominates

catalytic hydrogenation routes

Safety & Storage (Hygroscopic Warning)
The hydrochloride salt is stable but highly hygroscopic. Moisture absorption leads to clumping

and stoichiometry errors.

Storage: Store under nitrogen in a desiccator at room temperature.

Handling: Weigh quickly in a low-humidity environment.

Toxicity: Irritant to eyes and skin.[2] The free base is corrosive and volatile.

Part 3: Protocol A — Liberation of the Active Free
Base
Most nucleophilic applications (alkylation, acylation, Mannich condensation) require the free

amine. While some protocols use the salt directly with an added base, isolating the free base

ensures tighter stoichiometric control.
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Reagents
5-Ethyl-2-methylpiperidine hydrochloride (10.0 mmol, 1.64 g)

Sodium Hydroxide (NaOH), 2M aqueous solution

Dichloromethane (DCM) or Diethyl Ether

Magnesium Sulfate (MgSO₄), anhydrous

Step-by-Step Procedure
Dissolution: Suspend the hydrochloride salt in 20 mL of water in a separatory funnel.

Basification: Slowly add 15 mL of 2M NaOH. The solution will become cloudy as the organic

oil separates. Verify pH > 12.

Extraction: Extract with DCM (3 x 15 mL). The product resides in the lower organic layer.

Drying: Combine organic layers, wash with brine (10 mL), and dry over anhydrous MgSO₄

for 15 minutes.

Concentration: Filter off the desiccant and concentrate under reduced pressure (Caution:

The free base is volatile; do not use high vacuum < 20 mbar for extended periods).

Yield Check: Expect ~1.20 g of colorless oil.

Part 4: Protocol B — Mannich Condensation
(Antimicrobial Scaffolds)
This protocol describes the synthesis of 3-hydroxy-6-methyl-2-[(5-ethyl-2-methylpiperidin-1-

yl)methyl]-4H-pyran-4-one, a potent antimicrobial agent. This reaction exploits the high

nucleophilicity of the secondary amine to attack the iminium ion generated in situ.

Reaction Logic
The reaction proceeds via a three-component condensation.[3] Formaldehyde reacts with the

amine to form a reactive iminium ion, which then undergoes electrophilic attack by the
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enolizable position of the pyranone (or phenol).

Experimental Workflow
Reagents:

Amine: 5-Ethyl-2-methylpiperidine (Free base, 10 mmol)

Substrate: Kojic acid derivative or 3-Hydroxy-6-methyl-4H-pyran-4-one (10 mmol)

Linker: Formaldehyde (37% aq. solution, 12 mmol)

Solvent: Methanol (20 mL)

Procedure:

Charge: In a 50 mL round-bottom flask, dissolve the pyranone substrate in Methanol.

Activation: Add the 5-Ethyl-2-methylpiperidine dropwise over 5 minutes.

Initiation: Add Formaldehyde solution (37%) slowly. A mild exotherm may occur.

Reaction: Stir at Room Temperature for 1 hour, then heat to Reflux (65°C) for 3 hours.

Checkpoint: Monitor via TLC (Mobile phase: CHCl₃/MeOH 9:1). Look for the

disappearance of the amine spot.

Workup: Cool the mixture to 0°C. The product often precipitates as a solid.

If solid:[4][5] Filter and wash with cold ethanol.

If oil: Evaporate solvent, redissolve in minimal hot ethanol, and induce crystallization.

Purification: Recrystallize from Ethanol/Ether.

Mechanism Visualization
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Figure 1: Mechanistic pathway for the Mannich condensation of 5-ethyl-2-methylpiperidine.

Part 5: Protocol C — N-Alkylation for Ion Channel
Blockers
This protocol is adapted for synthesizing lipophilic amino-ethers (e.g., Cetiedil analogs) where

the steric bulk of the 2,5-disubstitution pattern provides resistance to metabolic deamination.

Experimental Workflow
Reagents:

5-Ethyl-2-methylpiperidine (1.0 eq)

Alkyl Halide (e.g., 2-bromoethyl ester derivative) (1.1 eq)

Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

Potassium Iodide (KI), catalytic (0.1 eq)

Solvent: Acetonitrile (ACN) or DMF

Procedure:

Setup: Flame-dry a two-neck flask under Nitrogen.

Addition: Suspend K₂CO₃ and KI in ACN. Add the 5-Ethyl-2-methylpiperidine.[1][2][5][6][7][8]

[9][10][11][12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13280346/docs?utm_src=pdf-body-img#advanced-application-note-5-ethyl-2-methylpiperidine-hydrochloride-in-organic-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1371512.htm
https://www.chemicalbull.com/products/5-ethyl-2-methylpyridine
https://patents.google.com/patent/AU2007275301A1/en
https://www.bldpharm.com/products/911114-89-1.html
https://www.bldpharm.com/products/143254-82-4.html
https://www.chemicalroot.com/product/pd1029506-2-phenylmethoxy-3-pyridinecarboxylic-acid-cas-no-14178-18-8
https://www.lookchem.com/casno100189-16-0.html
https://www.bldpharm.com/products/1807937-86-5.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C104892&Mask=4
https://www.chemicalroot.com/product/pd1029506-2-phenylmethoxy-3-pyridinecarboxylic-acid-cas-no-14178-18-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13280346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkylation: Add the Alkyl Halide dropwise at room temperature.

Thermal Phase: Heat to 60–80°C for 12–18 hours.

Note: The steric hindrance at the C2 position of the piperidine ring slows down the reaction

compared to simple piperidine. KI is crucial to accelerate the reaction via the Finkelstein

mechanism.

Quench: Cool to RT, filter off inorganic salts, and evaporate the solvent.

Purification: Flash Chromatography (Silica Gel).

Eluent: Hexane/Ethyl Acetate (gradient). The product is less polar than the starting amine.

Part 6: Stereochemical Analysis (Critical Quality
Attribute)
The biological activity of 5-ethyl-2-methylpiperidine derivatives often depends on the

stereochemistry.

Cis-Isomer: The ethyl and methyl groups are equatorial/equatorial (or axial/axial, less stable).

This is typically the major product of catalytic hydrogenation of the pyridine precursor.

Trans-Isomer: One group is axial, one is equatorial.

NMR Validation (¹H NMR in CDCl₃):

Methyl Doublet (C2-Me):

Cis-isomer: Typically appears upfield (~0.95 ppm).

Trans-isomer: Typically appears slightly downfield (~1.05 ppm).

C2-H Proton:

The multiplicity and coupling constants (
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values) of the proton at the 2-position distinguish the isomers based on the Karplus
equation (axial-axial vs axial-equatorial coupling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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